Cas no 1217644-98-8 ((S)-Methyl 2-(1-aminoethyl)-5-iodobenzoate)

• Product Name: (S)-Methyl 2-(1-aminoethyl)-5-iodobenzoate
• CAS No: 1217644-98-8
• MF: C₁₀H₁₂INO₂
• MW: 305.112255096436
• CID: 1030685
• PubChem ID: 45072087
• Update Time: 2025-08-04

(S)-Methyl 2-(1-aminoethyl)-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 2-(1-aminoethyl)-5-iodobenzoate
• Methyl 2-[(1S)-1-aminoethyl]-5-iodobenzoate
• AKOS015852249
• DTXSID50662359
• DB-344948
• AKOS015922765
• (S)-Methyl2-(1-aminoethyl)-5-iodobenzoate
• 1217644-98-8

• Inchi： 1S/C10H12INO2/c1-6(12)8-4-3-7(11)5-9(8)10(13)14-2/h3-6H,12H2,1-2H3/t6-/m0/s1
• InChI Key： SGJQYHJXPGZOPH-LURJTMIESA-N
• SMILES： IC1C=CC(=C(C(=O)OC)C=1)[C@H](C)N

Computed Properties

• Exact Mass: 304.991
• Monoisotopic Mass: 304.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 1.7

Additional information on (S)-Methyl 2-(1-aminoethyl)-5-iodobenzoate

Chemical Profile of (S)-Methyl 2-(1-aminoethyl)-5-iodobenzoate (CAS No. 1217644-98-8)

(S)-Methyl 2-(1-aminoethyl)-5-iodobenzoate, identified by its Chemical Abstracts Service (CAS) number CAS No. 1217644-98-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of iodo-substituted benzoates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of an iodine atom at the 5-position of the benzoate ring and the incorporation of a chiral center at the methyl group contribute to its unique chemical properties and biological relevance.

The stereochemistry of this compound is particularly noteworthy, as the (S)-configuration implies a specific three-dimensional arrangement of atoms that can influence its interactions with biological targets. In recent years, there has been a growing interest in chiral pharmaceuticals due to their enhanced selectivity and efficacy compared to their racemic counterparts. The (S)-isomer of Methyl 2-(1-aminoethyl)-5-iodobenzoate represents a promising candidate for further investigation in drug discovery, particularly in the development of targeted therapies for various diseases.

One of the most compelling aspects of this compound is its structural versatility, which allows it to serve as a valuable intermediate in synthetic chemistry. The benzoate moiety is a common pharmacophore found in numerous therapeutic agents, while the aminoethyl side chain provides opportunities for further functionalization. This combination makes (S)-Methyl 2-(1-aminoethyl)-5-iodobenzoate a versatile building block for designing novel molecules with tailored biological activities.

In the realm of medicinal chemistry, iodo-substituted compounds have shown remarkable potential in modulating biological pathways. The iodine atom can serve as a handle for further chemical transformations, such as cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules. Additionally, the electrophilic nature of iodine allows for interactions with nucleophiles, enabling the construction of intricate molecular architectures.

Recent studies have highlighted the importance of halogenated benzoates in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. For instance, iodo-substituted benzoates have been explored as inhibitors of enzymes involved in cancer metabolism. The structural features of Methyl 2-(1-aminoethyl)-5-iodobenzoate suggest that it may exhibit inhibitory activity against such enzymes, making it a promising candidate for further pharmacological investigation.

The aminoethyl side chain in this compound also opens up possibilities for interactions with biological targets such as proteins and nucleic acids. This feature is particularly relevant in the development of targeted drug delivery systems, where specific interactions can enhance drug accumulation at sites of interest. The combination of stereochemical control, halogenation, and functional side chains makes (S)-Methyl 2-(1-aminoethyl)-5-iodobenzoate a multifaceted compound with broad applications in drug discovery.

Advances in computational chemistry have further enhanced our ability to predict the biological activity of compounds like Methyl 2-(1-aminoethyl)-5-iodobenzoate. Molecular modeling techniques can be employed to simulate interactions with potential targets, providing insights into binding mechanisms and optimizing lead structures. These computational approaches are increasingly integrated into drug discovery pipelines, accelerating the identification of promising candidates for further experimental validation.

The synthesis of chiral compounds remains a challenging yet essential aspect of modern pharmaceutical research. The stereoselective synthesis of (S)-Methyl 2-(1-aminoethyl)-5-iodobenzoate requires precise control over reaction conditions to ensure high enantiomeric purity. Recent developments in asymmetric catalysis have provided innovative methods for achieving this goal, enabling access to enantiomerically pure compounds with minimal racemization.

In conclusion, (S)-Methyl 2-(1-aminoethyl)-5-iodobenzoate (CAS No. 1217644-98-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of an iodine atom and a chiral center, make it a valuable intermediate for synthesizing novel therapeutic agents. The growing interest in chiral and halogenated compounds underscores its importance as a building block for drug discovery efforts aimed at developing more effective and targeted treatments.